Cas no 34560-02-6 (Benzeneacetic acid, 5-iodo-2-methyl-)

• Product Name: Benzeneacetic acid, 5-iodo-2-methyl-
• CAS No: 34560-02-6
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 6558729
• PubChem ID: 57419649
• Update Time: 2025-06-26

Benzeneacetic acid, 5-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 5-iodo-2-methyl-

• Inchi： 1S/C9H9IO2/c1-6-2-3-8(10)4-7(6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： CGFUXJXMXDVJDV-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC(I)=CC=C1C

Computed Properties

• Exact Mass: 275.96473g/mol
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.778±0.06 g/cm3(Predicted)
• Boiling Point: 358.1±30.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Additional information on Benzeneacetic acid, 5-iodo-2-methyl-

Benzeneacetic acid, 5-iodo-2-methyl (CAS No. 34560-02-6): A Comprehensive Overview

Benzeneacetic acid, 5-iodo-2-methyl (CAS No. 34560-02-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with an iodine atom at the 5-position and a methyl group at the 2-position, along with an acetic acid moiety. The combination of these functional groups endows the compound with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of Benzeneacetic acid, 5-iodo-2-methyl is C₉H₉IO₂, and its molecular weight is approximately 248.07 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its application in both academic research and industrial processes.

In the realm of medicinal chemistry, Benzeneacetic acid, 5-iodo-2-methyl has shown promise as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of new therapeutic agents for the treatment of diseases such as cancer and neurodegenerative disorders. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize novel inhibitors of protein kinases, which are implicated in several types of cancer. The iodine substituent on the benzene ring provides a handle for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

The synthetic versatility of Benzeneacetic acid, 5-iodo-2-methyl has also been leveraged in the development of radiolabeled compounds for diagnostic imaging applications. The iodine atom can be readily replaced with radioisotopes such as ¹²³I or ¹³¹I, which are commonly used in nuclear medicine for imaging and therapeutic purposes. This property makes the compound an attractive starting material for the preparation of radiopharmaceuticals that can be used to visualize and treat various medical conditions.

In addition to its applications in medicinal chemistry and radiopharmaceuticals, Benzeneacetic acid, 5-iodo-2-methyl has found utility in other areas of chemical research. For example, it has been used as a building block in the synthesis of advanced materials such as polymers and coatings. The presence of the acetic acid group allows for easy functionalization through esterification or amide formation reactions, enabling the creation of materials with specific properties tailored for various applications.

The environmental impact of Benzeneacetic acid, 5-iodo-2-methyl has also been a subject of interest. Studies have shown that while the compound itself is not inherently toxic or harmful to the environment when handled properly, its production and disposal must be conducted with care to minimize any potential ecological risks. Proper waste management practices and adherence to environmental regulations are essential to ensure that the use of this compound remains sustainable and safe.

In conclusion, Benzeneacetic acid, 5-iodo-2-methyl (CAS No. 34560-02-6) is a multifunctional organic compound with a wide range of applications in chemical research and industry. Its unique molecular structure and chemical properties make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative solutions for healthcare and materials science.